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Compound of Interest

Compound Name: Echinophyllin C

Cat. No.: B021605 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Echinophyllin C is a diterpenoid secondary metabolite isolated from marine soft corals.[1] As a

bioactive marine natural product, it has garnered interest for its potential therapeutic

applications, particularly in the realm of antimicrobial research.[1] Its complex molecular

structure contributes to its unique biological activities, making it a subject of study in drug

discovery and marine chemical ecology.[1] These application notes provide detailed protocols

for the preparation of Echinophyllin C stock solutions and its application in common in vitro

assays.

Chemical Properties and Data

A clear understanding of the physicochemical properties of Echinophyllin C is essential for its

proper handling and use in experimental settings. The key properties are summarized in the

table below.
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Property Value Source

Molecular Formula C₂₀H₂₉NO₃ [1]

Molecular Weight 331.45 g/mol [2]

CAS Number 310433-44-4 [1]

Appearance Powder [3]

Storage (Powder) -20°C for up to 3 years [3]

Storage (Inert Solvent) -80°C for up to 1 year [3]

Preparation of Echinophyllin C Stock Solution
The following protocol outlines the steps for preparing a stock solution of Echinophyllin C.

Due to the lack of specific solubility data in the public domain, it is recommended to perform

small-scale solubility tests to determine the optimal solvent and concentration for your specific

experimental needs. Dimethyl sulfoxide (DMSO) is a common solvent for many marine-derived

natural products and is a recommended starting point.

Materials:

Echinophyllin C powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Determine the Desired Stock Concentration: Based on the experimental requirements,

calculate the required mass of Echinophyllin C and volume of DMSO. The table below
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provides volumes for common stock concentrations.

Aliquot Echinophyllin C: Weigh the calculated amount of Echinophyllin C powder in a

sterile microcentrifuge tube. To avoid degradation from repeated freeze-thaw cycles, it is

advisable to prepare multiple small aliquots.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

Echinophyllin C powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonication in an ultrasonic bath for 5-10 minutes at room

temperature may be beneficial. Gentle warming to 37°C can also aid in solubilization.[3]

Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Storage: Store the stock solution in tightly sealed amber vials at -80°C. When stored under

these conditions, the solution should be used within one year.[3] For short-term storage (up

to one month), -20°C is acceptable.[3]

Stock Solution Preparation Table:

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 3.017 mL 15.085 mL 30.170 mL

5 mM 603.4 µL 3.017 mL 6.034 mL

10 mM 301.7 µL 1.509 mL 3.017 mL

Calculations are based on a molecular weight of 331.45 g/mol . Always refer to the batch-

specific molecular weight provided by the supplier.

Experimental Protocols
The following are generalized protocols for assessing the biological activity of Echinophyllin
C. These should be optimized based on the specific cell lines or microbial strains being
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investigated.

Antimicrobial Susceptibility Testing (Broth Microdilution
Assay)
This protocol determines the Minimum Inhibitory Concentration (MIC) of Echinophyllin C
against a specific bacterial strain.

Workflow for Antimicrobial Susceptibility Testing:

Prepare Echinophyllin C Stock Solution

Perform Serial Dilutions of Echinophyllin C in a 96-well Plate Prepare Bacterial Inoculum (0.5 McFarland)

Add Bacterial Inoculum to each well

Incubate at 37°C for 18-24 hours

Measure Optical Density (OD) at 600 nm

Determine Minimum Inhibitory Concentration (MIC)

Click to download full resolution via product page

Caption: Workflow for determining the MIC of Echinophyllin C.
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Protocol:

Prepare a 2-fold serial dilution of the Echinophyllin C stock solution in an appropriate broth

medium in a 96-well microtiter plate.

Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to

achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

Add the standardized bacterial inoculum to each well of the microtiter plate. Include positive

controls (bacteria and broth) and negative controls (broth only).

Incubate the plate at 37°C for 18-24 hours.

The MIC is determined as the lowest concentration of Echinophyllin C that completely

inhibits visible growth of the microorganism.

Cytotoxicity Assay (MTT Assay)
This protocol assesses the cytotoxic effects of Echinophyllin C on a mammalian cell line.

Workflow for Cytotoxicity Assay:
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Seed cells in a 96-well plate and incubate for 24 hours

Treat cells with various concentrations of Echinophyllin C

Incubate for 24-72 hours

Add MTT reagent to each well

Incubate for 2-4 hours

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm

Calculate cell viability and IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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